Cas no 2411266-30-1 (3-(2-Aminoethoxy)-4-methylbenzoic acid;hydrochloride)

• Product Name: 3-(2-Aminoethoxy)-4-methylbenzoic acid;hydrochloride
• CAS No: 2411266-30-1
• MF: C₁₀H₁₄ClNO₃
• MW: 231.676062107086
• CID: 5329892
• Update Time: 2025-06-08

3-(2-Aminoethoxy)-4-methylbenzoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Aminoethoxy)-4-methylbenzoic acid;hydrochloride
• 3-(2-aminoethoxy)-4-methylbenzoic acid hydrochloride
• Z4309684670

• Inchi： 1S/C10H13NO3.ClH/c1-7-2-3-8(10(12)13)6-9(7)14-5-4-11;/h2-3,6H,4-5,11H2,1H3,(H,12,13);1H
• InChI Key： RLAUPXQQGZFWOB-UHFFFAOYSA-N
• SMILES： Cl.O(CCN)C1C=C(C(=O)O)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Topological Polar Surface Area: 72.6

Additional information on 3-(2-Aminoethoxy)-4-methylbenzoic acid;hydrochloride

Recent Advances in the Study of 3-(2-Aminoethoxy)-4-methylbenzoic acid;hydrochloride (CAS: 2411266-30-1)

3-(2-Aminoethoxy)-4-methylbenzoic acid;hydrochloride (CAS: 2411266-30-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential therapeutic uses.

The compound's structure, featuring an aminoethoxy group and a methylbenzoic acid moiety, makes it a versatile intermediate in organic synthesis. Researchers have utilized it in the development of small-molecule inhibitors targeting various enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in synthesizing inhibitors for protein kinases involved in cancer progression. The study reported that derivatives of 3-(2-Aminoethoxy)-4-methylbenzoic acid;hydrochloride exhibited promising inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range.

Another area of interest is the compound's potential role in modulating neurotransmitter systems. Preliminary in vitro studies suggest that it may interact with GABAergic receptors, indicating possible applications in neurological disorders. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Recent advancements in synthetic methodologies have also improved the scalability and purity of 3-(2-Aminoethoxy)-4-methylbenzoic acid;hydrochloride. A 2024 patent application describes a novel, cost-effective synthesis route that reduces the number of steps and improves yield. This development is particularly relevant for industrial-scale production, where efficiency and purity are critical.

Despite these promising developments, challenges remain. The compound's solubility and stability under physiological conditions need further optimization to enhance its bioavailability. Additionally, comprehensive toxicity studies are essential to ensure its safety profile for therapeutic use. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, 3-(2-Aminoethoxy)-4-methylbenzoic acid;hydrochloride represents a valuable scaffold in medicinal chemistry, with diverse applications in drug discovery. Continued research into its derivatives and mechanisms of action will likely yield new therapeutic candidates, particularly in oncology and neurology. The compound's versatility and the recent improvements in its synthesis underscore its potential as a key player in future pharmaceutical innovations.